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Compound of Interest

Compound Name: Mesutoclax

Cat. No.: B15587496

Essential Safety and Handling Guide for
Mesutoclax

Disclaimer: No specific Safety Data Sheet (SDS) for Mesutoclax (CAS No. 2760536-87-4),
also known as ICP-248, is publicly available at this time. The following guidance is based on
the safety protocols for Venetoclax, a structurally similar B-cell ymphoma-2 (BCL2) selective
inhibitor. It is imperative that all handling of Mesutoclax is conducted by trained professionals
in a controlled laboratory environment.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Mesutoclax. It includes detailed operational and
disposal plans to ensure the safe and effective use of this potent compound.

Hazard Identification and Personal Protective
Equipment (PPE)

Mesutoclax is a potent, orally bioavailable BCL2 selective inhibitor.[1] While specific toxicity
data for Mesutoclax is not available, compounds in this class are known to be hazardous.
Based on the data for Venetoclax, Mesutoclax should be handled with caution.

Potential Hazards:

o Harmful if swallowed

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15587496?utm_src=pdf-interest
https://www.benchchem.com/product/b15587496?utm_src=pdf-body
https://www.benchchem.com/product/b15587496?utm_src=pdf-body
https://www.benchchem.com/product/b15587496?utm_src=pdf-body
https://www.benchchem.com/product/b15587496?utm_src=pdf-body
https://www.innocarepharma.com/en/news/activity/en020250328-First-Patient-Dosed-in-Phase-III-Registrational-Trial-of-ICP-248-in-Combination-with-Orelabrutinib-in-China
https://www.benchchem.com/product/b15587496?utm_src=pdf-body
https://www.benchchem.com/product/b15587496?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» May cause skin and eye irritation
o Suspected of damaging fertility or the unborn child

e May cause damage to organs through prolonged or repeated exposure

Personal Protective Equipment (PPE) Requirements:

Proper PPE is mandatory to minimize exposure risk. The following table summarizes the
required PPE for handling Mesutoclax.

Area of Protection Required PPE Specifications

Safety goggles with side- Must be worn at all times in the
Eye and Face ]
shields laboratory.

Nitrile or neoprene gloves are

recommended. Change gloves

Hand Chemical-resistant gloves ] i )
frequently and immediately if
contaminated.

Fully fastened to protect

Body Laboratory coat

against skin contact.

, _ _ Recommended when handling
_ Respirator with appropriate _
Respiratory filt the powder form outside of a
ilter
certified chemical fume hood.

Operational Plan for Safe Handling

A systematic approach to handling Mesutoclax is crucial to ensure personnel safety and

experimental integrity.

Engineering Controls

o Ventilation: All work with solid Mesutoclax should be conducted in a certified chemical fume

hood to minimize inhalation exposure.
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o Safety Equipment: An accessible safety shower and eyewash station must be available in
the immediate work area.

Step-by-Step Handling Protocol

e Preparation:

o Designate a specific area within the laboratory for handling Mesutoclax.

o Ensure all necessary PPE is available and in good condition.

o Prepare all required equipment and reagents before handling the compound.
e Weighing and Reconstitution:

o Weigh the solid compound in a chemical fume hood.

o Use a dedicated and calibrated analytical balance.

o When preparing solutions, add the solvent to the solid slowly to avoid splashing.
o Experimental Use:

o Clearly label all containers with the compound name, concentration, date, and hazard
symbols.

o Avoid eating, drinking, or smoking in the laboratory.
o Wash hands thoroughly after handling, even if gloves were worn.
e Storage:
o Store Mesutoclax in a tightly sealed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.
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Exposure Type Immediate Action

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact i ) ) )

and lower eyelids occasionally. Seek immediate

medical attention.

Remove contaminated clothing and wash the
) affected area with soap and water for at least 15
Skin Contact ) ) S
minutes. Seek medical attention if irritation

persists.

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion _ . _ .
water. Seek immediate medical attention.
Evacuate the area. Wear appropriate PPE and
Spil contain the spill with an inert absorbent material.
pi

Collect the absorbed material in a sealed

container for proper disposal.

Disposal Plan

All waste containing Mesutoclax must be treated as hazardous waste and disposed of in
accordance with local, state, and federal regulations.

Waste Segregation and Collection

e Solid Waste: Contaminated PPE (gloves, lab coats), weighing papers, and other solid
materials should be collected in a designated, labeled hazardous waste container.

o Liquid Waste: Unused solutions and contaminated solvents should be collected in a
separate, labeled hazardous waste container. Do not mix with other chemical waste streams
unless compatibility is confirmed.

Disposal Procedure
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e Ensure all waste containers are tightly sealed and properly labeled with the contents and
associated hazards.

» Store waste containers in a designated, secure area away from general laboratory traffic.

« Arrange for pick-up and disposal by a certified hazardous waste management company.

BCL2 Signaling Pathway and Mechanism of Action
of Mesutoclax

Mesutoclax is a selective inhibitor of the B-cell ymphoma-2 (BCL2) protein. BCL2 is a key
regulator of the intrinsic apoptotic pathway. In many cancers, BCL2 is overexpressed, which
prevents apoptosis and promotes cell survival. Mesutoclax binds to BCL2, blocking its anti-
apoptotic function and thereby restoring the natural process of programmed cell death in

cancer cells.
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Caption: The inhibitory effect of Mesutoclax on the BCL2 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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